Cas no 21133-52-8 (Lycoramine)

• Product Name: Lycoramine
• CAS No: 21133-52-8
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 51724
• PubChem ID: 443723
• Update Time: 2025-04-18

Lycoramine Chemical and Physical Properties

Names and Identifiers

• Dihydrogalanthamine
• 1,2-Dihydrogalanthamine
• (4aS,6S,8aS)-4a,5,7,8,9,10,11,12-Octahydro-3-methoxy-11-methyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-ol
• Lycoramine
• (-)-lycoramine
• (+-)-Lycoramin
• (4aS,6S,8aR)-4a,5,7,8,9,10,11,12-Octahydro-3-methoxy-11-methyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-ol
• UNII-TAG8LU84K2
• 6H-Benzofuro[3a,3,2-ef][2]benzazepin-6-ol, 4a,5,7,8,9,10,11,12-octahydro-3-methoxy-11-methyl-, (4aS,6S,8aR)-
• LYCORAMINE [MI]
• AC1L9F2N
• SCHEMBL1395930
• (1R,12S,14S)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.0?,??.0?,??]heptadeca-6(17),7,9-trien-14-ol
• Q27114686
• CHEBI:31789
• CHEBI:543429
• W-201863
• Lycoramine free base
• 6H-BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL, 4A,5,7,8,9,10,11,12-OCTAHYDRO-3-METHOXY-11-METHYL-, (4AS,6S,8AR)-
• SureCN1395930
• GALANTHAMINE, DIHYDRO-
• CS-0089534
• (4aS,6S,8aR)-3-methoxy-11-methyl-4a,5,7,8,9,10,11,12-octahydro-6H-benzo[2,3]benzofuro[4,3-cd]azepin-6-ol
• (4AS,6S,8AR)-3-METHOXY-11-METHYL-5,6,7,8,9,10,11,12-OCTAHYDRO-4AH-(1)BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL
• CHEMBL469638
• HY-N6619A
• TAG8LU84K2
• (+-)-lycoramine
• 21133-52-8 (free base)
• Dihydro Galantamine
• GALANTHAMINE, 1,2-DIHYDRO-
• MS-24134
• AKOS040760538
• DTXSID30175371
• (1R,12S,14S)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9-trien-14-ol
• Lycoramin
• 21133-52-8
• BDBM50278097
• GALANTAMINE HYDROBROMIDE IMPURITY C [EP IMPURITY]
• DTXCID1097862
• (1R,12S,14S)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo(8.6.1.01,12.06,17)heptadeca-6(17),7,9-trien-14-ol
• GALANTAMINE HYDROBROMIDE IMPURITY C (EP IMPURITY)
• DA-65159

• Inchi： 1S/C17H23NO3/c1-18-8-7-17-6-5-12(19)9-14(17)21-16-13(20-2)4-3-11(10-18)15(16)17/h3-4,12,14,19H,5-10H2,1-2H3/t12-,14-,17-/m0/s1
• InChI Key： GJRMHIXYLGOZSE-JDFRZJQESA-N
• SMILES： O1C2C(=CC=C3CN(C)CC[C@@]4(C=23)CC[C@@H](C[C@H]14)O)OC

Computed Properties

• Exact Mass: 289.16800
• Monoisotopic Mass: 289.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2
• Molecular Weight: 289.4
• XLogP3: 2

Experimental Properties

• Color/Form: Cryst.
• Density: 1.25
• Melting Point: 122-124 ºC
• Boiling Point: 436.4°Cat760mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.614
• PSA: 41.93000
• LogP: 2.01220
• Specific Rotation: D27 -98° (alcohol)